Cas no 61695-89-4 (Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-)
61695-89-4 structure
Product Name:Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-
CAS No:61695-89-4
MF:C11H18N5O13P3S
MW:553.27260351181
CID:469637
Update Time:2024-01-30
Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-
- Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)- (9CI)
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- Inchi: 1S/C11H18N5O13P3S/c1-33-11-15-5-8(12)13-3-14-9(5)16(11)10-7(18)6(17)4(27-10)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H,24,25)(H2,12,13,14)(H2,19,20,21)/t4-,6-,7-,10-/m1/s1
- InChI Key: BMNXTRLDKMLFJW-KQYNXXCUSA-N
- SMILES: C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2SC)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 552.98364
Experimental Properties
- Density: 2.49±0.1 g/cm3(Predicted)
- Boiling Point: 971.0±75.0 °C(Predicted)
- PSA: 279.13
- pka: 0.97±0.50(Predicted)
Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
61695-89-4 (Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-) Related Products
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- 31966-51-5(Adenosine,8-(ethylthio)-, cyclic 3',5'-(hydrogen phosphate) (8CI,9CI))
- 87498-92-8(Adenosine 5'-(tetrahydrogen triphosphate), lead(2+) salt (1:2))
- 34983-48-7(Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)-)
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- 70804-88-5(5'-Adenylic acid,2-(methylthio)-, homopolymer (9CI))
- 43170-89-4(2-Methylthioadenosine-5'-triphosphate)
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